Cas no 58523-23-2 (valtrate hydrine B3)

• Product Name: valtrate hydrine B3
• CAS No: 58523-23-2
• MF: C₂₇H₄₀O₁₁
• MW: 540.59990978241
• CID: 2017776
• Update Time: 2025-04-21

valtrate hydrine B3 Chemical and Physical Properties

Names and Identifiers

• valtrate hydrine B3

• Inchi： 1S/C27H40O11/c1-15(2)8-21(29)36-14-27(33)20(37-22(30)9-16(3)4)10-19-18(12-34-17(5)28)13-35-25(24(19)27)38-23(31)11-26(6,7)32/h10,13,15-16,20,24-25,32-33H,8-9,11-12,14H2,1-7H3
• InChI Key： UOZVACDGDZZCPO-UHFFFAOYSA-N
• SMILES： CC(CC(OCC1(C2C(OC=C(C2=CC1OC(CC(C)C)=O)COC(=O)C)OC(CC(O)(C)C)=O)O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• XLogP3: 2.776

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives